Cas no 5338-39-6 (Benzenemethanamine,N-(2,5-dimethoxyphenyl)-)

• Product Name: Benzenemethanamine,N-(2,5-dimethoxyphenyl)-
• CAS No: 5338-39-6
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 386577
• PubChem ID: 220418
• Update Time: 2025-07-28

Benzenemethanamine,N-(2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-(2,5-dimethoxyphenyl)-
• N-benzyl-2,5-dimethoxyaniline
• 5338-39-6
• SB80901
• NSC-3155
• Oprea1_073803
• Benzenemethanamine, N-(2,5-dimethoxyphenyl)-
• DTXSID00277614
• NSC3155
• AKOS000234112

• Inchi： 1S/C15H17NO2/c1-17-13-8-9-15(18-2)14(10-13)16-11-12-6-4-3-5-7-12/h3-10,16H,11H2,1-2H3
• InChI Key： OHKDMYGHPZFZDG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1NCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 243.12601
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49

Additional information on Benzenemethanamine,N-(2,5-dimethoxyphenyl)-

Exploring Benzenemethanamine,N-(2,5-dimethoxyphenyl)- (CAS No. 5338-39-6): Properties, Applications, and Market Insights

Benzenemethanamine,N-(2,5-dimethoxyphenyl)- (CAS No. 5338-39-6) is a specialized organic compound that has garnered attention in both academic research and industrial applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of aromatic amines with methoxy substitutions. Its unique molecular structure, featuring a benzylamine core and dimethoxyphenyl substituents, makes it a valuable intermediate in synthetic chemistry and material science.

The chemical properties of Benzenemethanamine,N-(2,5-dimethoxyphenyl)- are influenced by its aromatic ring and electron-donating methoxy groups. These structural features contribute to its solubility in organic solvents and moderate stability under standard conditions. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of pharmaceutical intermediates and functional materials. The compound's ability to participate in various chemical reactions, such as nucleophilic substitutions and condensation reactions, enhances its utility in synthetic pathways.

In recent years, the demand for specialty amines like Benzenemethanamine,N-(2,5-dimethoxyphenyl)- has increased due to their applications in drug discovery and material engineering. The compound's structural motifs are particularly relevant in designing molecules with specific electronic or steric properties. For instance, its dimethoxybenzene moiety is often found in compounds with biological activity, making it a point of interest for medicinal chemistry research. Additionally, the growing field of organic electronics has created new opportunities for such aromatic amines as potential components in conductive polymers or charge-transport materials.

The synthesis and handling of Benzenemethanamine,N-(2,5-dimethoxyphenyl)- require standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this compound. Its storage should be in cool, dry conditions, away from strong oxidizing agents to maintain stability over time. These practical considerations are important for researchers and industrial users who incorporate this chemical into their workflows.

From a market perspective, Benzenemethanamine,N-(2,5-dimethoxyphenyl)- serves as a niche product with steady demand from research institutions and specialty chemical manufacturers. The compound's pricing and availability can vary depending on purity requirements and order quantities. Current trends in green chemistry and sustainable synthesis have prompted investigations into more environmentally friendly routes for producing such aromatic amines, which may influence future market dynamics for this and related compounds.

Analytical characterization of Benzenemethanamine,N-(2,5-dimethoxyphenyl)- typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods confirm the compound's identity and purity, which are crucial parameters for research and industrial applications. The development of advanced analytical methods continues to improve the quality control processes for specialty chemicals like this one.

Looking ahead, the scientific community anticipates continued interest in Benzenemethanamine,N-(2,5-dimethoxyphenyl)- and its derivatives. Potential areas of exploration include its incorporation into novel catalytic systems or as a precursor for functionalized polymers. The compound's versatility and the growing need for tailored molecular structures in various technological applications suggest that it will remain relevant in chemical research and development for the foreseeable future.